Cas no 1239964-46-5 (5-(2-(3,4-Dimethoxyphenyl)propan-2-YL)-4-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(2-(3,4-Dimethoxyphenyl)propan-2-YL)-4-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 1239964-46-5
• MF: C₁₉H₂₀FN₃O₂S
• MW: 373.444406509399
• CID: 4797541
• Update Time: 2025-06-10

5-(2-(3,4-Dimethoxyphenyl)propan-2-YL)-4-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(2-(3,4-DIMETHOXYPHENYL)PROPAN-2-YL)-4-(4-FLUOROPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• 3-[2-(3,4-dimethoxyphenyl)propan-2-yl]-4-(4-fluorophenyl)-1H-1,2,4-triazole-5-thione
• 3-(2-(3,4-dimethoxyphenyl)propan-2-yl)-4-(4-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione
• 5-(2-(3,4-Dimethoxyphenyl)propan-2-YL)-4-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C19H20FN3O2S/c1-19(2,12-5-10-15(24-3)16(11-12)25-4)17-21-22-18(26)23(17)14-8-6-13(20)7-9-14/h5-11H,1-4H3,(H,22,26)
• InChI Key： VVQUESCBNDPKLD-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(C)(C)C2C=CC(=C(C=2)OC)OC)N1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 549
• XLogP3: 4.1
• Topological Polar Surface Area: 78.2

Additional information on 5-(2-(3,4-Dimethoxyphenyl)propan-2-YL)-4-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol

Introduction to Compound with CAS No 1239964-46-5 and Its Applications in Modern Medicinal Chemistry

Compound with the CAS number 1239964-46-5 is a fascinating molecule that has garnered significant attention in the field of medicinal chemistry. The chemical entity, formally known as 5-(2-(3,4-Dimethoxyphenyl)propan-2-yl)-4-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol, represents a novel scaffold with potential therapeutic implications. This introduction delves into the structural features, synthetic pathways, and most notably, the latest research findings that highlight its significance in the development of new pharmaceutical agents.

The molecular structure of this compound is characterized by a triazole ring embedded within a biphenyl framework, which is further functionalized with a thiol group and dimethoxy substitution on one of the aromatic rings. This specific arrangement of functional groups not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its biological activity. The presence of the thiol group, for instance, suggests potential reactivity that could be exploited in drug design, particularly in targeting enzymes that rely on sulfur-containing residues.

In recent years, there has been a surge in interest towards heterocyclic compounds due to their broad spectrum of biological activities. Among these, triazoles have emerged as particularly promising scaffolds for drug discovery. The compound in question belongs to this class and has been studied for its potential to interact with various biological targets. One of the most intriguing aspects of this molecule is its ability to modulate enzyme activity through non-covalent interactions. This characteristic is particularly relevant in the context of developing inhibitors that can selectively target pathogenic enzymes without causing off-target effects.

The synthesis of 5-(2-(3,4-Dimethoxyphenyl)propan-2-yl)-4-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 3,4-dimethoxybenzaldehyde and 4-fluorobenzaldehyde, which are then coupled via a condensation reaction to form an intermediate aldehyde. This aldehyde is subsequently converted into the corresponding acetylene derivative using Pd-catalyzed coupling reactions. The acetylene intermediate is then subjected to a Sonogashira coupling reaction with propargyl thiol to introduce the thiol group at the desired position.

Following the introduction of the thiol group, the final step involves cyclization to form the triazole ring. This can be achieved through various methods, including metal-catalyzed cyclization or thermal decomposition of suitable precursors. The choice of cyclization method depends on factors such as reaction conditions, yield requirements, and scalability. Once synthesized, the compound is subjected to rigorous analytical testing to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed for this purpose.

The biological activity of 5-(2-(3,4-Dimethoxyphenyl)propan-2-yl)-4-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol has been extensively evaluated in various in vitro and in vivo models. Initial studies have shown promising results in terms of inhibiting specific enzymes that are implicated in inflammatory and infectious diseases. The dimethoxyphenyl moiety is particularly noteworthy as it has been shown to enhance binding affinity by forming hydrophobic interactions with target proteins. Additionally, the fluorine atom at the para position of one aromatic ring contributes to metabolic stability by preventing unwanted degradation.

One of the most exciting recent findings regarding this compound is its potential application in antiviral therapy. Research has demonstrated that it can inhibit viral proteases by competing with natural substrates for binding at the active site. This mechanism of action suggests that it could be effective against a wide range of viruses, including those that have developed resistance to existing antiviral drugs. Furthermore, its ability to cross cell membranes makes it an attractive candidate for topical applications as well.

In addition to its antiviral properties, this compound has also shown promise in combating antibiotic-resistant bacteria. The thiol group plays a crucial role here by interfering with bacterial cell wall synthesis and disrupting essential metabolic pathways. This dual-mode action makes it particularly effective against multidrug-resistant strains that have evolved mechanisms to evade conventional antibiotics. The biphenyl framework further enhances its efficacy by providing additional binding sites within bacterial enzymes.

The pharmacokinetic profile of 5-(2-(3,4-Dimethoxyphenyl)propan-2-yl)-4-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol has also been thoroughly investigated. Studies have shown that it exhibits good oral bioavailability and moderate tissue distribution upon administration. This makes it suitable for both systemic and localized treatments depending on therapeutic needs. Additionally, preliminary toxicology studies have indicated that it is well-tolerated at therapeutic doses without significant side effects.

The development of new drug candidates often involves iterative optimization processes where structural modifications are made based on initial findings from biological assays. In the case of this compound, researchers have explored various derivatives by altering substituents on the triazole ring or modifying the biphenyl moiety. These modifications have led to compounds with enhanced potency and selectivity while maintaining favorable pharmacokinetic properties.

The future prospects for this compound are promising given its diverse range of biological activities and favorable pharmacokinetic profile. Further research is needed to fully elucidate its mechanism(s) of action and optimize its therapeutic index before clinical trials can begin. However, collaboration between academic institutions and pharmaceutical companies could accelerate this process by leveraging complementary expertise in medicinal chemistry and drug development.